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Get Quote

In the competitive landscape of household insecticides, Reckitt's Mortein brand is a prominent

player, continually innovating to offer effective pest control solutions. This guide provides a

comparative analysis of Reckitt's recent pest control innovations, primarily focusing on their

pyrethroid-based products, against existing market alternatives from major competitors like SC

Johnson (Raid) and Godrej Consumer Products (Hit). The comparison is based on publicly

available data, academic research, and standardized testing protocols.

Data Presentation: Comparative Efficacy of Active
Ingredients
The majority of commercially available household insecticides, including those from Reckitt,
SC Johnson, and Godrej, utilize synthetic pyrethroids as their primary active ingredients. These

compounds are synthetic versions of pyrethrins, which are naturally occurring insecticides

found in chrysanthemum flowers. The following tables summarize the active ingredients found

in representative products and collate efficacy data from various scientific studies.
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Table 1: Active Ingredients in Selected Pest Control Products

Brand Product Line
Key Active
Ingredient(s)

Chemical Class

Reckitt Mortein PowerGard
Imiprothrin,

Cypermethrin
Pyrethroid

Mortein NaturGard

Transfluthrin, d-

Phenothrin (some

formulations include

natural pyrethrins)

Pyrethroid

Mortein Smart+

Metofluthrin (in some

vaporizer

formulations)

Pyrethroid

SC Johnson
Raid Ant & Roach

Killer

Imiprothrin,

Cypermethrin
Pyrethroid

Raid Flying Insect

Killer

d-Phenothrin,

Prallethrin
Pyrethroid

Godrej Hit Flying Insect Killer Transfluthrin Pyrethroid

Lal Hit (for

cockroaches)
Cypermethrin Pyrethroid

Table 2: Comparative Efficacy Data of Pyrethroid Insecticides from Scientific Studies
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Active
Ingredient

Target Pest
Knockdown
Time (KD₅₀)

Mortality Rate
(%)

Study
Reference (if
available)

d-Allethrin Aedes aegypti

Variable (0.65 -

14.32 min for

coils)

Low to moderate

(0-78.33% for

coils)

[1]

Transfluthrin Aedes aegypti

Variable (0.8 -

16.4 min for

coils)

Variable

(susceptible to

resistant strains)

[2]

Metofluthrin Aedes aegypti

Variable (0.78 -

20.57 min for

coils)

Variable

(susceptible to

resistant strains)

[2]

Cypermethrin
Musca

domestica
Not specified

High (LC₅₀ of

183 ppm at 48h

in one study)

[3]

Deltamethrin
Musca

domestica
Not specified

High (LC₅₀ of

0.0759 ppm in

one study for

field strain)

[4]

Disclaimer: The efficacy data presented is from various scientific studies and may not directly

correspond to the performance of the latest commercial formulations under all conditions.

Knockdown times (KD₅₀: time to knock down 50% of the test population) and mortality rates

can be influenced by factors such as insect strain, resistance levels, and environmental

conditions.

Experimental Protocols
To ensure the reliability and comparability of insecticide efficacy data, standardized testing

methodologies are crucial. The following are summaries of widely accepted protocols for key

experiments, based on guidelines from the World Health Organization (WHO) and

methodologies cited in research papers.
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Knockdown and Mortality Assessment for Aerosol
Insecticides
Objective: To determine the speed of action (knockdown) and killing efficacy (mortality) of an

aerosol insecticide against flying insects (e.g., mosquitoes, houseflies).

Methodology:

Test Chamber: A glass chamber of a specified volume (e.g., 1m³) is used.

Test Insects: A known number (e.g., 25-50) of laboratory-reared, susceptible adult insects of

a specific species and age are released into the chamber.

Insecticide Application: A standardized dose of the aerosol product is sprayed into the

chamber for a fixed duration.

Observation: The number of knocked-down insects is recorded at regular intervals (e.g.,

every minute) for a specified period (e.g., 15-60 minutes) to determine the knockdown time

(KD₅₀ and KD₉₅).

Mortality Assessment: After the observation period, the insects are transferred to a clean

holding container with access to a food source (e.g., a sugar solution). The number of dead

insects is counted after 24 hours to determine the mortality rate.

Control Group: A control group is exposed to a placebo spray (without the active ingredient)

to account for natural mortality.

Efficacy Testing of Mosquito Coils and Liquid Vaporizers
Objective: To evaluate the protective efficacy of mosquito coils and liquid vaporizers in

preventing mosquito bites and causing knockdown and mortality.

Methodology:

Test Environment: The test is conducted in a room of a standard size with controlled

ventilation.

Test Subjects: Human volunteers or animal models are used to attract mosquitoes.
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Product Placement: The mosquito coil is lit, or the liquid vaporizer is switched on and placed

at a specified distance from the test subject.

Mosquito Release: A known number of laboratory-reared, host-seeking female mosquitoes

are released into the room.

Data Collection:

Landing/Biting Rate: The number of mosquitoes landing on or biting the test subject is

recorded over a set period.

Knockdown and Mortality: The number of knocked-down and dead mosquitoes in the room

is counted at regular intervals and after a specified duration.

Control: The experiment is repeated without the use of the repellent product to establish a

baseline biting rate and natural mortality.

Mandatory Visualization
Signaling Pathway of Pyrethroid Insecticides
The primary mode of action for pyrethroid insecticides involves the disruption of the insect's

nervous system. The diagram below illustrates this signaling pathway.
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Caption: Pyrethroid insecticides disrupt nerve function by keeping sodium channels open.
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Experimental Workflow for Aerosol Efficacy Testing
The following diagram outlines the typical workflow for testing the efficacy of an aerosol

insecticide.
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Caption: Standard workflow for evaluating aerosol insecticide performance.

Logical Relationship of Product Efficacy
The overall efficacy of a pest control product is a function of several key performance

indicators.
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Caption: Key factors contributing to the overall efficacy of a pest control product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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